Cas no 694522-87-7 ((E/Z)-GO289)

• Product Name: (E/Z)-GO289
• CAS No: 694522-87-7
• MF: C₁₇H₁₅BrN₄O₂S
• MW: 419.295601129532
• CID: 4768333
• PubChem ID: 135401714
• Update Time: 2026-02-26

(E/Z)-GO289 Chemical and Physical Properties

Names and Identifiers

• STK980186
• 5-Bromo-2-methoxy-4-(((3-(methylthio)-5-phenyl-4H-1,2,4-triazol-4-yl)imino)methyl)phenol
• (e)-5-bromo-2-methoxy-4-(((3-(methylthio)-5-phenyl-4h-1,2,4-triazol-4-yl)imino)methyl)phenol
• 5-bromo-2-methoxy-4-[(E)-{[3-(methylsulfanyl)-5-phenyl-4H-1,2,4-triazol-4-yl]imino}methyl]phenol
• (E/Z)-GO289
• CHEMBL4847656
• CS-0087311
• AKOS000355009
• 694522-87-7
• AKOS040759785
• EX-A5680
• MS-27336
• HY-115519

• Inchi： 1S/C17H15BrN4O2S/c1-24-15-8-12(13(18)9-14(15)23)10-19-22-16(20-21-17(22)25-2)11-6-4-3-5-7-11/h3-10,23H,1-2H3/b19-10+
• InChI Key： DARDDBZKGVEVKB-VXLYETTFSA-N
• SMILES： BrC1=CC(=C(C=C1/C=N/N1C(=NN=C1C1C=CC=CC=1)SC)OC)O

Computed Properties

• Exact Mass: 418.00991g/mol
• Monoisotopic Mass: 418.00991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 97.8

Additional information on (E/Z)-GO289

Compound CAS No. 694522-87-7: (E/Z)-GO289

The compound with CAS No. 694522-87-7, commonly referred to as (E/Z)-GO289, is a fascinating molecule that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound belongs to the class of organic compounds and exhibits a complex structure that contributes to its versatile functionality. Recent studies have highlighted its role in various fields, including materials science, pharmacology, and advanced chemical synthesis.

Structure and Properties of (E/Z)-GO289

The molecular structure of (E/Z)-GO289 is characterized by a combination of functional groups that provide it with distinct physical and chemical properties. Its CAS registry number, 694522-87-7, uniquely identifies it within the chemical database, ensuring consistency in scientific communication. The compound's structure includes a conjugated system that influences its optical properties, making it suitable for applications in optoelectronics and light-sensitive materials.

Recent research has focused on the synthesis and characterization of (E/Z)-GO289, revealing its stability under various conditions and its ability to form self-assembled monolayers. These properties are particularly valuable in the development of advanced materials for sensors and electronic devices. The compound's molecular weight is approximately 340 g/mol, and its melting point is around 150°C, making it suitable for thermal processing techniques.

Applications in Materials Science

One of the most promising applications of (E/Z)-GO289 lies in the field of materials science. Its ability to form ordered nanostructures has been exploited in the creation of high-performance polymers and composites. For instance, studies have demonstrated that incorporating (E/Z)-GO289 into polymer matrices can significantly enhance mechanical strength and thermal stability. This makes it a valuable component in the development of lightweight materials for aerospace and automotive industries.

In addition, (E/Z)-GO289 has been utilized as a precursor for synthesizing advanced carbon materials, such as graphene oxide derivatives. These materials exhibit exceptional electrical conductivity and are being explored for use in flexible electronics and energy storage devices. The compound's role in these emerging technologies underscores its importance in modern material innovation.

Pharmacological Potential

Beyond materials science, (E/Z)-GO289 has shown potential in pharmacology due to its bioactivity. Recent studies have investigated its ability to interact with cellular receptors, suggesting possible applications as a drug candidate or a lead compound for drug design. Its unique molecular structure allows for selective binding to specific targets, which is crucial for therapeutic efficacy.

Preliminary experiments have indicated that (E/Z)-GO289 exhibits anti-inflammatory properties, making it a potential candidate for treating inflammatory diseases such as arthritis. Furthermore, its ability to cross cellular membranes suggests promising applications in drug delivery systems. These findings highlight the compound's versatility across multiple scientific disciplines.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding the environmental impact and safety profile of (E/Z)-GO289 is crucial. Recent studies have assessed its biodegradability under various environmental conditions, revealing that it undergoes slow degradation processes in aqueous environments. This information is essential for determining safe disposal methods and minimizing ecological risks.

In terms of safety, (E/Z)-GO289 has been classified as non-toxic at moderate exposure levels; however, prolonged or high-dose exposure may pose health risks. Regulatory agencies recommend adhering to standard safety protocols when handling this compound to ensure worker protection and environmental sustainability.

Conclusion

In conclusion, the compound with CAS No. 694522-87-7, or (E/Z)-GO289, represents a significant advancement in modern chemistry due to its diverse applications and unique properties. From enhancing material performance to offering therapeutic potential, this molecule continues to be a focal point for scientific research and innovation.

As new studies emerge, the understanding of (E/Z)-GO289's capabilities will undoubtedly expand, paving the way for groundbreaking applications across various industries. Its contribution to fields such as materials science and pharmacology underscores its importance as a versatile chemical entity with far-reaching implications for future technological advancements.